Cas no 352359-20-7 ({1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid)
{1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid
- [3-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]indol-2-yl]boronic acid
- 1-(tert-Butoxycarbonyl)-2-(dihydroxyboryl)-3-methyl-1H-indole
- 2-borono-3-methyl-1H-Indole-1-carboxylic acid 1-(1,1-dimethylethyl) ester
- {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid
-
- MDL: MFCD18427586
- Inchi: 1S/C14H18BNO4/c1-9-10-7-5-6-8-11(10)16(12(9)15(18)19)13(17)20-14(2,3)4/h5-8,18-19H,1-4H3
- InChI Key: CAXOMSKZQLWTCB-UHFFFAOYSA-N
- SMILES: O(C(N1C(B(O)O)=C(C)C2C=CC=CC1=2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 275.133
- Monoisotopic Mass: 275.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.7
{1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR908558-1g |
1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid |
352359-20-7 | 98% | 1g |
£245.00 | 2025-02-21 | |
| abcr | AB573669-1 g |
1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid; . |
352359-20-7 | 1g |
€455.10 | 2023-06-14 | ||
| abcr | AB573669-5 g |
1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid; . |
352359-20-7 | 5g |
€1699.50 | 2023-06-14 | ||
| Chemenu | CM333982-1g |
1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid |
352359-20-7 | 95%+ | 1g |
$268 | 2023-02-02 | |
| Chemenu | CM333982-1g |
1-(tert-Butoxycarbonyl)-3-methyl-1H-indole-2-boronic acid |
352359-20-7 | 95%+ | 1g |
$246 | 2021-08-18 | |
| Enamine | EN300-207252-0.05g |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-indol-2-yl}boronic acid |
352359-20-7 | 0.05g |
$359.0 | 2023-09-16 | ||
| Enamine | EN300-207252-0.1g |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-indol-2-yl}boronic acid |
352359-20-7 | 0.1g |
$376.0 | 2023-09-16 | ||
| Enamine | EN300-207252-0.25g |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-indol-2-yl}boronic acid |
352359-20-7 | 0.25g |
$393.0 | 2023-09-16 | ||
| Enamine | EN300-207252-0.5g |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-indol-2-yl}boronic acid |
352359-20-7 | 0.5g |
$410.0 | 2023-09-16 | ||
| Enamine | EN300-207252-1.0g |
{1-[(tert-butoxy)carbonyl]-3-methyl-1H-indol-2-yl}boronic acid |
352359-20-7 | 1.0g |
$256.0 | 2023-07-06 |
{1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid Related Literature
-
1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid
{1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid (CAS No. 352359-20-7): A Comprehensive Overview
{1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid (CAS No. 352359-20-7) is a versatile compound that has gained significant attention in the fields of medicinal chemistry and organic synthesis. This compound, also known as (1-Boc-indol-2-yl)boronic acid, is a key intermediate in the synthesis of various biologically active molecules, particularly in the development of novel pharmaceuticals and therapeutic agents.
The structure of {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid consists of an indole core with a tert-butoxycarbonyl (Boc) protecting group attached to the nitrogen atom at position 1, and a boronic acid moiety at position 2. The presence of the Boc group allows for the temporary protection of the indole nitrogen, facilitating subsequent synthetic manipulations. The boronic acid functionality, on the other hand, is highly reactive and can participate in various cross-coupling reactions, such as Suzuki-Miyaura coupling, making it a valuable building block in organic synthesis.
Recent advancements in the field have highlighted the importance of {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid in the development of new drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used to synthesize potent inhibitors of protein-protein interactions (PPIs), which are crucial for various cellular processes and disease pathways. The ability to modulate PPIs has significant implications for the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.
In addition to its role in drug discovery, {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid has also been explored for its potential in materials science. Researchers at the University of California, Berkeley, have reported the use of this compound in the synthesis of functional polymers with tunable properties. These polymers have applications in areas such as drug delivery systems, sensors, and advanced materials for electronic devices.
The synthetic accessibility of {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid has been further enhanced by recent methodological developments. A notable example is a protocol described in *Organic Letters* that utilizes palladium-catalyzed reactions to efficiently prepare this compound from readily available starting materials. This protocol not only improves yield but also reduces the number of steps required, making it more cost-effective and environmentally friendly.
From a safety and regulatory perspective, {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid is generally considered safe for laboratory use when proper handling and storage procedures are followed. However, it is important to note that boronic acids can be sensitive to air and moisture, and should be stored under inert conditions to maintain their stability and reactivity.
In conclusion, {1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid (CAS No. 352359-20-7) is a highly valuable compound with a wide range of applications in medicinal chemistry, organic synthesis, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers working on the development of new drugs and advanced materials. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.
352359-20-7 ({1-(tert-butoxy)carbonyl-3-methyl-1H-indol-2-yl}boronic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)